
In Vitro Profile of 1-(2,5-
Dibromophenyl)sulfonylimidazole: A Technical

Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
1-(2,5-

Dibromophenyl)sulfonylimidazole

Cat. No.: B369545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro pharmacological profile

of 1-(2,5-Dibromophenyl)sulfonylimidazole, a novel sulfonamide derivative identified as a

potent inhibitor of Activin receptor-like kinase 5 (ALK5). The data presented herein is based on

a study detailing the synthesis and biological evaluation of a series of sulfonamide derivatives

containing an imidazole moiety. In this study, 1-(2,5-Dibromophenyl)sulfonylimidazole is

referred to as compound 15a.

Core Findings
1-(2,5-Dibromophenyl)sulfonylimidazole (15a) has demonstrated significant potential as an

ALK5 inhibitor. Key in vitro findings indicate that this compound exhibits potent enzymatic

inhibition of ALK5, effectively suppresses the downstream TGF-β1/Smad signaling pathway,

and inhibits cancer cell motility without inducing cytotoxicity at effective concentrations. These

characteristics position 1-(2,5-Dibromophenyl)sulfonylimidazole as a promising candidate

for further investigation in the development of novel anticancer therapeutics.

Quantitative In Vitro Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b369545?utm_src=pdf-interest
https://www.benchchem.com/product/b369545?utm_src=pdf-body
https://www.benchchem.com/product/b369545?utm_src=pdf-body
https://www.benchchem.com/product/b369545?utm_src=pdf-body
https://www.benchchem.com/product/b369545?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b369545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes the key quantitative data for 1-(2,5-
Dibromophenyl)sulfonylimidazole (15a) from the cited study.

Parameter Cell Line / System Value Positive Control

ALK5 Kinase

Inhibition (IC50)
Enzymatic Assay 0.130 µM LY-2157299

Cytotoxicity (CC50) A549 Cells > 50 µM Not specified

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the targeted signaling pathway and the general workflow of

the in vitro experiments conducted.
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TGF-β Signaling Pathway and Inhibition by 1-(2,5-Dibromophenyl)sulfonylimidazole
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Caption: Inhibition of the TGF-β/ALK5/Smad signaling pathway by 1-(2,5-
Dibromophenyl)sulfonylimidazole.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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